8-Bromo-6-methyltetrazolo[1,5-a]pyridine
Overview
Description
“8-Bromo-6-methyl-[1,2,3,4]tetrazolo[1,5-A]pyridine” is a chemical compound with the CAS Number: 1820712-78-4 . It has a molecular weight of 213.04 . The IUPAC name for this compound is 8-bromo-6-methyltetrazolo[1,5-a]pyridine .
Molecular Structure Analysis
The InChI code for “8-Bromo-6-methyl-[1,2,3,4]tetrazolo[1,5-A]pyridine” is 1S/C6H5BrN4/c1-4-2-5(7)6-8-9-10-11(6)3-4/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical and Chemical Properties Analysis
The compound is stored in a freezer . . The country of origin is CN .Scientific Research Applications
Tetrazole-Azide Tautomerism Studies
The tetrazole–azide tautomerism of nitrotetrazolo[1,5-a]pyridines, including derivatives similar to 8-Bromo-6-methyl-[1,2,3,4]tetrazolo[1,5-A]pyridine, has been extensively studied. Introduction of various substituents such as methyl, nitro, azido groups, or a bromine atom significantly influences the tetrazole–azide equilibrium. These studies, employing NMR, IR spectroscopy, and molecular orbital calculations, have provided critical insights into the tautomeric behaviors of tetrazolo[1,5-a]pyridine derivatives, which are essential for understanding their chemical reactivity and potential applications in materials science and pharmaceutical research (Cmoch et al., 1999).
Electroluminescent Materials
Compounds related to 8-Bromo-6-methyl-[1,2,3,4]tetrazolo[1,5-A]pyridine have found applications in the development of electroluminescent materials. For instance, heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes with tetrazolate chelate ligands have demonstrated a wide range of redox and emission properties, which can be tuned for use in organic light-emitting devices (OLEDs). Such research underscores the potential of tetrazolo[1,5-a]pyridine derivatives in creating advanced materials for optoelectronic applications (Stagni et al., 2008).
Antiprotozoal Agents
Research into novel dicationic imidazo[1,2-a]pyridines, including structures related to 8-Bromo-6-methyl-[1,2,3,4]tetrazolo[1,5-A]pyridine, has demonstrated significant potential in the treatment of protozoal infections. These compounds have shown strong DNA affinities and excellent in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential as antiprotozoal agents (Ismail et al., 2004).
Molecular Solids and Hydrogen Bond Studies
Tetrafluoroterephthalic acid forms novel crystals with N-containing heterocycles, including derivatives of 8-Bromo-6-methyl-[1,2,3,4]tetrazolo[1,5-A]pyridine. These studies reveal the importance of hydrogen bonds and weak intermolecular interactions, such as C–H⋯F and C–H⋯O, in assembling molecules into larger architectures. Such insights are crucial for the design and synthesis of molecular solids with specific properties and applications (Wang et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
8-bromo-6-methyltetrazolo[1,5-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN4/c1-4-2-5(7)6-8-9-10-11(6)3-4/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQTGCICJLNOAAL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NN=N2)C(=C1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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